Cas no 468740-96-7 (2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro-)

• Product Name: 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro-
• CAS No: 468740-96-7
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 3991540
• PubChem ID: 22021119
• Update Time: 2025-06-30

2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro-
• 2H-Indol-2-one, 7-chloro-5-(2-chloroacetyl)-1,3-dihydro-
• 5-Chloroacetyl-7-chlorooxindole
• SCHEMBL5074664
• DTXSID601210030
• PFNSRAOGLJNNLD-UHFFFAOYSA-N
• 468740-96-7
• 7-Chloro-5-(2-chloroacetyl)-1,3-dihydro-2H-indol-2-one

• Inchi： 1S/C10H7Cl2NO2/c11-4-8(14)5-1-6-3-9(15)13-10(6)7(12)2-5/h1-2H,3-4H2,(H,13,15)
• InChI Key： PFNSRAOGLJNNLD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(CCl)=O)C=C2Cl)CC1=O

Computed Properties

• Exact Mass: 242.9853839Da
• Monoisotopic Mass: 242.9853839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro-

Introduction to 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro and Its Significance in Modern Chemical Biology

The compound with the CAS number 468740-96-7, identified as 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its indole core structure modified with chloro and chloroacetyl functional groups, has garnered attention due to its potential applications in drug discovery and molecular medicine. The unique arrangement of substituents on the indole ring imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro belongs to a class of molecules known for their broad spectrum of biological activities. The indole moiety is a prominent structural feature found in numerous bioactive natural products and pharmaceuticals, including well-known drugs such as tamoxifen and fluoxetine. The presence of chlorine atoms at the 7-position and a chloroacetyl group at the 5-position enhances the electrophilicity of the molecule, making it a potent candidate for further derivatization and functionalization. These modifications are strategically designed to improve binding affinity to biological targets, such as enzymes and receptors, thereby modulating cellular processes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro has been explored as a lead compound in several pharmacological studies due to its structural versatility. The chloroacetyl group, in particular, serves as a versatile handle for further chemical modifications, allowing researchers to attach additional functional groups or linkers that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. This flexibility makes it an attractive starting point for medicinal chemists seeking to design next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory and immunological pathways. Emerging research suggests that indole derivatives can interact with key signaling molecules involved in immune responses. The structural features of 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro, including the electron-withdrawing effects of chlorine atoms and the polar nature of the chloroacetyl group, may contribute to its ability to interfere with pro-inflammatory cytokine production and enhance immune modulation. Such activities are particularly relevant in the context of chronic inflammatory diseases and autoimmune disorders.

Furthermore, the compound has shown promise in preclinical studies as a potential anticancer agent. The indole scaffold is well-documented for its chemopreventive and chemotherapeutic properties. By incorporating chloro substituents and a chloroacetyl moiety, researchers aim to enhance the molecule's ability to inhibit key enzymes involved in tumor proliferation and survival. For instance, studies have indicated that derivatives of this class can target poly(ADP-ribose) polymerase (PARP) enzymes, which play a critical role in DNA repair mechanisms in cancer cells. Inhibiting PARP activity can lead to synthetic lethality in tumors with specific genetic mutations.

The synthesis of 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic routes typically involve cyclization reactions followed by selective functional group interconversions. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis methods, reducing waste generation and improving yields. These advancements are crucial for scaling up production while adhering to environmental regulations and cost-effectiveness.

In addition to its pharmacological applications, this compound has been explored for its potential role in material science. Indole derivatives are known for their optoelectronic properties due to their conjugated π-systems. The introduction of electron-withdrawing groups like chlorine atoms can modulate these properties, making them suitable for applications in organic electronics such as light-emitting diodes (OLEDs) and photovoltaic cells. While this area of research is still nascent compared to pharmaceutical applications, it underscores the versatility of indole-based compounds beyond traditional medicinal chemistry.

The growing interest in 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro is also driven by its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers often use such scaffolds as building blocks because they can be readily modified through various chemical reactions without compromising structural integrity or biological activity. This modular approach allows for rapid screening of large libraries of derivatives with tailored properties using high-throughput techniques.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2H-Indol-2-one, 7-chloro-5-(chloroacetyl)-1,3-dihydro. Molecular modeling studies have provided insights into how different substituents influence binding interactions with biological targets at the atomic level. These predictions guide experimental design by highlighting promising modifications that could enhance potency or selectivity. Such interdisciplinary approaches combining experimental chemistry with computational methods are becoming increasingly indispensable in modern drug discovery.

The regulatory landscape surrounding novel chemical entities like this one is also evolving to accommodate new methodologies for safety assessment and approval processes. Regulatory agencies now often require comprehensive data on both efficacy and toxicity before granting marketing authorization. This includes not only traditional pharmacokinetic studies but also assessments using cutting-edge techniques such as organ-on-a-chip models which provide more relevant physiological insights compared to conventional animal testing.

In conclusion,2H-Indol-2-one, 7-chloro, 5-(chloroacetyl)-1, 3-dihydro represents a structurally intriguing compound with significant potential across multiple domains including pharmaceuticals, material science,and advanced chemical synthesis techniques Its unique combination of functional groups makes it an excellent candidate for further exploration through both experimental validationand computational modeling As research continuesto uncover new applicationsfor this molecule,its importancein advancing scientific knowledgeand developing innovative solutions will undoubtedly grow.